Cas no 2227715-30-0 ((2R)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine)

• Product Name: (2R)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine
• CAS No: 2227715-30-0
• MF: C₁₂H₁₉NS
• MW: 209.350961923599
• CID: 5905916
• PubChem ID: 165654945
• Update Time: 2025-10-30

(2R)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine
• 2227715-30-0
• EN300-1767967

• Inchi： 1S/C12H19NS/c1-9(13)6-7-10-8-14-12-5-3-2-4-11(10)12/h8-9H,2-7,13H2,1H3/t9-/m1/s1
• InChI Key： LLVSXVIIKOBNGG-SECBINFHSA-N
• SMILES： S1C=C(CC[C@@H](C)N)C2=C1CCCC2

Computed Properties

• Exact Mass: 209.12382078g/mol
• Monoisotopic Mass: 209.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.3Ų

Additional information on (2R)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine

Comprehensive Overview of (2R)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine (CAS No. 2227715-30-0)

(2R)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine, identified by its CAS No. 2227715-30-0, is a chiral amine compound with significant potential in pharmaceutical and biochemical research. This compound features a tetrahydrobenzothiophene core, which is increasingly studied for its unique structural properties and applications in drug discovery. Researchers are particularly interested in its stereospecificity, as the (2R) configuration may influence biological activity and binding affinity.

The growing interest in chiral amines like (2R)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine is driven by their role in asymmetric synthesis and as intermediates for active pharmaceutical ingredients (APIs). Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such compounds in virtual screening and molecular docking studies. Users frequently search for terms like "chiral amine applications" or "tetrahydrobenzothiophene derivatives," reflecting the demand for specialized knowledge in this niche.

From a synthetic chemistry perspective, the benzothiophene moiety in this compound offers stability and versatility, making it valuable for designing novel therapeutics. Its CAS No. 2227715-30-0 is often referenced in patent literature and academic journals, underscoring its relevance in medicinal chemistry. Discussions on platforms like ResearchGate and PubMed frequently explore its potential in targeting G-protein-coupled receptors (GPCRs) or central nervous system (CNS) disorders.

Another area of interest is the compound's metabolic stability and bioavailability, which are critical for preclinical development. Searches for "amine derivatives in drug design" or "structure-activity relationship (SAR) studies" often lead to discussions about analogs of (2R)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine. Its chirality also aligns with the pharmaceutical industry's focus on enantioselective synthesis to reduce off-target effects.

In summary, (2R)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine (CAS No. 2227715-30-0) represents a promising scaffold for researchers exploring small-molecule therapeutics and precision medicine. Its combination of a tetrahydrobenzothiophene backbone and chiral amine functionality positions it at the intersection of innovation and practicality in modern chemistry.